Cas no 2034604-14-1 (1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2034604-14-1
• MF: C₂₁H₁₉ClFN₃O₃
• MW: 415.845267534256
• CID: 5553376
• PubChem ID: 91819471
• Update Time: 2025-10-28

1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS025328599
• F6529-2303
• 1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• 2034604-14-1
• 1-(1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C21H19ClFN3O3/c22-18-12-14(23)6-7-17(18)20(28)24-10-8-15(9-11-24)25-13-19(27)26(21(25)29)16-4-2-1-3-5-16/h1-7,12,15H,8-11,13H2
• InChI Key： ORAOLQNELFVUMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCC(CC1)N1C(N(C2C=CC=CC=2)C(C1)=O)=O)=O)F

Computed Properties

• Exact Mass: 415.1098973g/mol
• Monoisotopic Mass: 415.1098973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

1-[1-(2-Chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione: A Comprehensive Overview

1-[1-(2-Chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione is a complex organic compound with the CAS number 2034604-14-1. This compound belongs to the class of imidazolidinediones, which are known for their diverse applications in pharmaceuticals and materials science. The molecule features a piperidine ring substituted with a 2-chloro-4-fluorobenzoyl group and a phenyl group attached to the imidazolidine backbone. Its structure is characterized by a combination of aromatic rings and heterocyclic moieties, making it a subject of interest in both synthetic chemistry and drug discovery.

The synthesis of 1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione involves a series of carefully designed reactions, including Friedel-Crafts acylation and cyclization processes. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of this compound is in the field of pharmacology. Studies have shown that imidazolidinediones like this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the development of new pain management drugs. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its selectivity for these targets reduces the likelihood of adverse side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area where this compound has garnered significant attention is in materials science. Its rigid molecular structure and ability to form stable crystalline phases make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where it serves as a high-performance semiconductor material. The unique electronic properties of imidazolidinediones enable efficient charge transport and emission characteristics, contributing to advancements in display technology.

In addition to its pharmacological and electronic applications, 1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione has also been investigated for its potential in catalysis. Its ability to act as a Lewis acid catalyst has been leveraged in various organic transformations, including aldol reactions and Michael additions. The fluorinated benzoyl group enhances its Lewis acidity, making it particularly effective in asymmetric catalysis applications.

Recent studies have also explored the environmental impact of this compound. While it exhibits high bioactivity, researchers have emphasized the importance of assessing its environmental fate and toxicity profile. Preliminary data suggest that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term persistence in ecosystems.

In conclusion, 1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yll]-3-phenvlimidazolidine=2=